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Compound of Interest

Compound Name: 2-Bromo-4-ethylphenol

Cat. No.: B1341062 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-ethylphenol

This technical guide provides a comprehensive overview of 2-Bromo-4-ethylphenol, a
halogenated phenol of interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical properties, synthesis protocols, and

analytical methodologies, with quantitative data presented for clarity and comparison.

Core Compound Properties
CAS Number: 64080-15-5[1][2]

Molecular Formula: C₈H₉BrO[1]

Molecular Weight: 201.06 g/mol [1]

Below is a summary of the key physicochemical properties of 2-Bromo-4-ethylphenol.

Property Value Source

CAS Number 64080-15-5 [1][2]

Molecular Formula C₈H₉BrO [1]

Molecular Weight 201.06 g/mol [1]

Synonyms Phenol, 2-bromo-4-ethyl- [2]
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Synthesis of 2-Bromo-4-ethylphenol
The synthesis of 2-Bromo-4-ethylphenol typically involves the electrophilic bromination of 4-

ethylphenol. Various brominating agents and reaction conditions have been reported.

General Synthesis Workflow
The logical flow for the synthesis and purification of 2-Bromo-4-ethylphenol is depicted below.
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Caption: General workflow for the synthesis of 2-Bromo-4-ethylphenol.

Experimental Protocols
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Method 1: Bromination using Bromine in Dichloromethane

This protocol describes the synthesis of 2-Bromo-4-ethylphenol via the bromination of 4-

ethylphenol using elemental bromine in dichloromethane.

Materials:

4-ethylphenol

Dichloromethane (CH₂Cl₂)

Bromine (Br₂)

1 N Sodium Hydroxide (NaOH) solution

Water (H₂O)

Hexanes

Ethyl acetate (EtOAc)

Procedure:

Dissolve 4-ethylphenol (25g, 0.21 mol) in dichloromethane (125 mL) and cool the solution

to 0°C.

Slowly add a solution of bromine (11.6 mL, 0.23 mol) to the cooled mixture.

After the addition is complete, stir the reaction mixture for 5 minutes.

Quench the reaction by adding 1 N NaOH solution.

Dilute the mixture with water and separate the organic and aqueous layers.

Concentrate the organic layer to obtain a crude oil.

Purify the crude product by flash column chromatography using a gradient of 0% to 5%

ethyl acetate in hexanes to yield 2-Bromo-4-ethylphenol as a clear oil (42g, 98% yield).

[2]
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Method 2: Bromination using N-Bromosuccinimide (NBS)

This alternative method utilizes N-bromosuccinimide as the brominating agent in acetonitrile.

Materials:

4-ethylphenol

Acetonitrile (ACN)

N-bromosuccinimide (NBS)

Water (H₂O)

Ethyl acetate (EtOAc)

Saturated aqueous sodium chloride (brine)

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve 4-ethylphenol (1.0 g, 8.19 mmol) in acetonitrile (35 mL).

Add N-bromosuccinimide (1.58 g, 8.92 mmol) to the solution and stir the mixture under a

nitrogen atmosphere at ambient temperature for 24 hours.

Concentrate the reaction mixture under reduced pressure.

Dilute the residue with water and extract with ethyl acetate.

Wash the combined organic phases with saturated aqueous sodium chloride, dry over

magnesium sulfate, filter, and concentrate under reduced pressure to obtain the product.

[2]

Potential Applications and Research Directions
While specific biological activities of 2-Bromo-4-ethylphenol are not extensively documented,

the broader class of bromophenols is recognized for its potential in drug discovery and
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materials science.[3] Halogenated phenols are valuable intermediates in the synthesis of

pharmaceuticals and agrochemicals.[4] The presence of a bromine atom can increase the

lipophilicity of a molecule, which may enhance its ability to cross biological membranes.[3]

Future research on 2-Bromo-4-ethylphenol could explore its potential in various applications,

as illustrated in the diagram below.
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Caption: Potential research and application areas for 2-Bromo-4-ethylphenol.

Analytical Methods
The analysis of brominated phenols like 2-Bromo-4-ethylphenol can be performed using

standard chromatographic techniques. For a related compound, 4-bromo-2-ethylphenol, a

reverse-phase HPLC method has been described.[5]

High-Performance Liquid Chromatography (HPLC)

Column: A reverse-phase column such as Newcrom R1.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid.

For mass spectrometry (MS) compatible methods, formic acid can be used instead of

phosphoric acid.[5]

Application: This method is suitable for the separation and analysis of the compound and can

be scaled for preparative separation to isolate impurities. It is also applicable for
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pharmacokinetic studies.[5]

This technical guide provides a foundational understanding of 2-Bromo-4-ethylphenol. Further

research into its biological activities and applications is warranted to fully explore its potential in

drug development and other scientific fields.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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